Cas no 1361747-87-6 (5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde)

• Product Name: 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde
• CAS No: 1361747-87-6
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• CID: 4826754
• Update Time: 2025-06-10

5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde

• Inchi： 1S/C11H6Cl2N2O/c12-9-2-1-7(3-10(9)13)8-4-14-6-15-11(8)5-16/h1-6H
• InChI Key： SSEHDRJLOQHGJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=CN=C1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 2.9
• Topological Polar Surface Area: 42.8

Additional information on 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde

Recent Advances in the Study of 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde (CAS: 1361747-87-6)

The compound 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde (CAS: 1361747-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the dichlorophenyl and pyrimidine moieties, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous disease pathways.

One of the most notable applications of 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde is in the development of anticancer agents. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study employed a combination of in vitro and in silico approaches to elucidate the mechanism of action, revealing that the compound interacts with specific protein targets involved in cell proliferation and apoptosis.

In addition to its anticancer properties, 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde has also shown promise in the treatment of neurodegenerative diseases. A research team from a leading pharmaceutical company reported that derivatives of this compound can modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease. The findings, which were published in ACS Chemical Neuroscience, suggest that further optimization of this scaffold could lead to the development of novel therapeutics for neurodegenerative disorders.

The synthesis of 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde has also been a subject of recent investigations. A study in Organic Letters described an efficient and scalable synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and potential for therapeutic applications make it a valuable candidate for ongoing research in the field of medicinal chemistry.

In conclusion, 5-(3,4-Dichlorophenyl)pyrimidine-4-carboxaldehyde (CAS: 1361747-87-6) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its diverse biological activities and synthetic utility, paving the way for future investigations. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the discovery of new drugs for a variety of diseases.